

# Obscure Drug "Rodilemid" Presents Data Scarcity for In-Depth Efficacy Analysis

**Author:** BenchChem Technical Support Team. **Date:** April 2026

## Compound of Interest

Compound Name:	Rodilemid
CAS No.:	100333-50-4
Cat. No.:	B216808

[Get Quote](#)

An extensive review of historical and contemporary scientific literature reveals a significant lack of detailed clinical efficacy data for the drug known as **Rodilemid**. This scarcity of information precludes the creation of a comprehensive technical guide or whitepaper as requested. The available information is sparse, dated, and lacks the rigorous, quantitative data from large-scale clinical trials necessary for a thorough analysis of its historical clinical efficacy.

## Limited Historical Data

The primary publicly accessible study on **Rodilemid** is a 1986 article from the Romanian journal *Neurologie et Psychiatrie*. The study, titled "**Rodilemid** therapy in peripheral palsy: a clinical and electrophysiological study," suggests its use in treating facial paralysis.[1] The abstract indicates that **Rodilemid** is not a single compound but a drug combination that includes an antiviral agent, Calcium Gluconate, Cysteine, and Edetic Acid.[1]

Another Romanian source describes **Rodilemid** as a form of "nontoxic chelation therapy" with purported antiviral, anti-inflammatory, immunomodulatory, and neurotrophic properties.[2] The indicated uses include various viral infections like herpes simplex, herpes zoster, and varicella, as well as neurological conditions such as peripheral facial palsies and multiple sclerosis.[2]

## Insufficiency of Data for a Technical Guide

The core requirements for an in-depth technical guide—quantitative data, detailed experimental protocols, and defined signaling pathways—could not be met for the following reasons:

- **Lack of Quantitative Clinical Trial Data:** No evidence was found of modern, multi-phase clinical trials (Phase I, II, III) that would provide statistical data on efficacy, such as response rates, patient outcomes, or side effect profiles. Without this data, comparative tables summarizing clinical performance cannot be generated.
- **Absence of Detailed Protocols:** The single identified study from 1986 lacks a publicly available detailed methodology. Key experimental parameters, patient inclusion/exclusion criteria, dosing regimens, and endpoint measurements are not described in the available abstract, making it impossible to detail the experimental protocols used.
- **Undefined Mechanism of Action:** The description of **Rodilemid**'s mechanism is high-level, citing general actions like "antiviral" and "immunomodulatory".<sup>[2]</sup> There is no specific information available in the public domain regarding its interaction with cellular signaling pathways, which is a prerequisite for creating the requested Graphviz diagrams.

### Conclusion

The available information suggests that **Rodilemid** may be an older, regionally specific combination therapy that has not been subjected to the rigorous clinical development and documentation standards required for pharmaceuticals in most parts of the world today. The lack of accessible, detailed scientific and clinical data makes it impossible to construct the requested in-depth technical guide on its historical clinical efficacy. Further research would likely require accessing non-digitized, historical medical archives from Romania, if they exist.

#### *Need Custom Synthesis?*

*BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.*

*Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).*

## References

- [1. Rodilemid therapy in peripheral palsy: a clinical and electrophysiological study - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [2. sfatulmedicului.ro \[sfatulmedicului.ro\]](#)
- To cite this document: BenchChem. [Obscure Drug "Rodilemid" Presents Data Scarcity for In-Depth Efficacy Analysis]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b216808/docs#obscure-drug-rodilemid-presents-data-scarcity-for-in-depth-efficacy-analysis\]](https://www.benchchem.com/product/b216808/docs#obscure-drug-rodilemid-presents-data-scarcity-for-in-depth-efficacy-analysis)

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)

